Cas no 2228202-75-1 (1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid
• CAS No: 2228202-75-1
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5922161
• PubChem ID: 165830726
• Update Time: 2025-10-29

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}cyclohexane-1-carboxylic acid
• 2228202-75-1
• EN300-1888892

• Inchi： 1S/C17H29NO4/c1-16(2,3)22-15(21)18-12-8-5-9-13(18)17(14(19)20)10-6-4-7-11-17/h13H,4-12H2,1-3H3,(H,19,20)
• InChI Key： YHQUUKZSHBFECA-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C1CCCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid (CAS No. 2228202-75-1) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, materials science, and advanced chemical synthesis. This compound is characterized by its unique structural features, which include a cyclohexane ring fused with a piperidine moiety and a tert-butoxycarbonyl (Boc) group. The presence of these functional groups makes it a versatile building block for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical manufacturing by minimizing waste and energy consumption. The compound's structure has been extensively studied using advanced spectroscopic techniques, including NMR and X-ray crystallography, which have provided detailed insights into its conformational properties and stereochemistry.

One of the most promising applications of 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid lies in its potential as a precursor for drug development. The piperidine ring, a common structural motif in many bioactive compounds, can be further functionalized to create novel pharmacophores with specific biological activities. For instance, researchers have explored its use as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The Boc group, being a well-known protecting group in peptide synthesis, adds flexibility to the molecule, allowing for the incorporation of various side chains and functional groups during subsequent reaction steps.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its rigid cyclohexane-piperidine framework can serve as a template for constructing advanced materials with tailored mechanical and electronic properties. Recent studies have demonstrated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of sensors, catalytic surfaces, and nanoscale devices. The incorporation of the Boc group further enhances its compatibility with existing material fabrication techniques, making it a valuable component in the design of next-generation materials.

The environmental impact of this compound has also been a focus of recent research. Scientists have investigated its biodegradability under various conditions and have found that it exhibits moderate biodegradation rates under aerobic conditions. This finding is particularly important for industries seeking to adopt more sustainable practices. Furthermore, studies on its toxicity profile have revealed that it poses minimal risk to aquatic life when properly managed, aligning with global efforts to promote green chemistry principles.

From a synthetic perspective, the compound's preparation involves a multi-step process that highlights the importance of stereocontrol in organic synthesis. The key steps include the formation of the piperidine ring via intramolecular cyclization and the subsequent installation of the Boc group using standard protection strategies. These steps are typically carried out under mild conditions to preserve the integrity of sensitive functional groups while ensuring high yields and purity.

Looking ahead, ongoing research is focused on expanding the scope of applications for 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid by exploring its reactivity under different reaction conditions. For example, chemists are investigating its use as a chiral auxiliary in asymmetric synthesis, which could lead to more efficient routes for producing enantiomerically enriched compounds. Additionally, efforts are underway to develop scalable production methods that can meet the growing demand for this compound in both academic and industrial settings.

In conclusion, 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}cyclohexane-1-carboxylic acid (CAS No. 2228202-75-1) stands at the forefront of modern chemical research due to its unique structure, versatile functionality, and wide-ranging applications. As advancements in synthetic methods continue to unfold, this compound is poised to play an increasingly important role in shaping the future of pharmaceuticals, materials science, and sustainable chemistry.